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Compound of Interest

Compound Name: 4,6-Difluoro-5-methylpyrimidine

Cat. No.: B579784

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,6-difluoro-5-methylpyrimidine is a fluorinated heterocyclic organic compound that holds
significant interest within the fields of medicinal chemistry and drug development. The
pyrimidine scaffold is a fundamental core structure in numerous biologically active molecules,
including nucleobases, and its derivatization has led to the discovery of a wide range of
therapeutic agents. The introduction of fluorine atoms into organic molecules can profoundly
alter their physicochemical and biological properties, often leading to enhanced metabolic
stability, increased binding affinity to target proteins, and improved pharmacokinetic profiles.
This technical guide provides a comprehensive overview of the available data on 4,6-difluoro-
5-methylpyrimidine, including its chemical properties, and potential biological relevance.

Chemical and Physical Properties

The IUPAC name for the compound is 4,6-difluoro-5-methylpyrimidine.[1] It is identified by
the CAS Number 18260-64-5.[1] The compound has a molecular formula of C5SH4F2N2 and a
molecular weight of approximately 130.10 g/mol .
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Property Value Source
IUPAC Name 4,6-difluoro-5-methylpyrimidine  [1]

CAS Number 18260-64-5 [1]
Molecular Formula C5H4F2N2 [1]
Molecular Weight ~130.10 g/mol

Canonical SMILES CC1=C(F)N=CN=C1F

Note: Experimental data on physical properties such as melting point, boiling point, and
solubility for 4,6-difluoro-5-methylpyrimidine are not readily available in the public domain.
The data presented are based on information from chemical suppliers and databases.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4,6-difluoro-5-
methylpyrimidine is not widely published, a general synthetic strategy can be inferred from
the synthesis of analogous compounds, such as 4,6-dichloro-2-methylpyrimidine. A plausible
synthetic workflow for 4,6-difluoro-5-methylpyrimidine would likely involve the fluorination of
a corresponding dichloro- or dihydroxy-pyrimidine precursor.

Hypothetical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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